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Compound of Interest

Compound Name: 2-Tridecanone

Cat. No.: B165437

Introduction

2-Tridecanone is a naturally occurring methyl ketone found in various plants and insects,
playing a significant role in plant defense mechanisms and insect communication. Notably, it
has been identified as a potent insecticide in the wild tomato species Lycopersicon hirsutum f.
glabratum, where it is found in significantly higher concentrations—reportedly 72 times more
abundant—than in cultivated tomato varieties (Lycopersicon esculentum)[1]. Its presence is
linked to resistance against various insect pests[2]. The quantification of 2-tridecanone is
therefore crucial for agricultural research, development of natural pesticides, and in the flavor
and fragrance industry. This application note details a robust and sensitive method for the
guantification of 2-tridecanone in plant matrices using Gas Chromatography-Mass
Spectrometry (GC-MS).

Principle

This method utilizes headspace solid-phase microextraction (HS-SPME) for the extraction and
concentration of volatile 2-tridecanone from the sample matrix. The extracted analyte is then
thermally desorbed into the gas chromatograph for separation and subsequently detected and
quantified by a mass spectrometer operating in Selected lon Monitoring (SIM) mode for
enhanced sensitivity and selectivity. An internal standard is used to ensure accuracy and
precision.
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Experimental Protocols

1. Materials and Reagents

o Standards: 2-Tridecanone (=99% purity), 2-Undecanone (Internal Standard, 299% purity)

e Solvents: Methanol (HPLC grade), Hexane (GC grade)

e Sample Matrix: Tomato leaf tissue (or other relevant plant material)

o SPME Fibers: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) 50/30 pum
e Vials: 20 mL headspace vials with magnetic screw caps and PTFE/silicone septa

2. Standard Preparation

e Primary Stock Solutions (1000 pg/mL): Accurately weigh 10 mg of 2-tridecanone and 2-
undecanone into separate 10 mL volumetric flasks. Dissolve and bring to volume with
methanol.

o Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the
primary stock solution in methanol to achieve concentrations ranging from 0.1 to 50 pug/mL.

« Internal Standard Spiking Solution (10 pg/mL): Dilute the 2-undecanone primary stock
solution with methanol.

3. Sample Preparation (Tomato Leaf Matrix)

» Homogenize fresh tomato leaf tissue using a mortar and pestle with liquid nitrogen.

o Accurately weigh approximately 1 g of the homogenized tissue into a 20 mL headspace vial.
e Add 2 mL of deionized water to the vial.

o Spike the sample with 10 pL of the 10 ug/mL internal standard solution (2-undecanone).

o Immediately seal the vial with a magnetic screw cap.

4. GC-MS Instrumentation and Conditions
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Gas Chromatograph: Agilent 7890B GC System (or equivalent)
Mass Spectrometer: Agilent 5977A MSD (or equivalent)
Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 pm film thickness) or similar non-polar column

HS-SPME Autosampler:

[e]

Incubation Temperature: 60°C

Incubation Time: 15 min

o

Extraction Time: 30 min

[¢]

[¢]

Desorption Temperature: 250°C

[e]

Desorption Time: 2 min (splitless mode)
GC Conditions:
o Inlet Temperature: 250°C
o Carrier Gas: Helium at a constant flow of 1.0 mL/min
o Oven Temperature Program:
» [nitial temperature: 50°C, hold for 2 min
= Ramp 1: 10°C/min to 180°C
= Ramp 2: 20°C/min to 280°C, hold for 5 min
Mass Spectrometer Conditions:
o lon Source: Electron lonization (El)
o lonization Energy: 70 eV

o Source Temperature: 230°C
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o Quadrupole Temperature: 150°C
o Acquisition Mode: Selected lon Monitoring (SIM)
o lons Monitored:
» 2-Tridecanone: m/z 58 (quantifier), 43, 71 (qualifiers)
» 2-Undecanone (IS): m/z 58 (quantifier), 43, 85 (qualifiers)

Data Presentation

Table 1: Quantitative Data for 2-Tridecanone Analysis

Parameter Result
Linearity Range 0.1 - 50 pg/mL
Correlation Coefficient (r?) > 0.995

Limit of Detection (LOD) 0.05 ng/g
Limit of Quantification (LOQ) 0.15 ng/g
Precision (RSD%) <10%
Accuracy (Recovery %) 90 - 110%

Table 2: Retention Times and Monitored lons

Retention Time

Compound (min) Quantifier lon (m/z)  Qualifier lons (m/z)
min

2-Undecanone (IS) ~10.5 58 43, 85

2-Tridecanone ~12.8 58 43,71

Mandatory Visualization
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Workflow for Quantification of 2-Tridecanone
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Caption: Experimental workflow for the quantification of 2-tridecanone.
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Conclusion

The described HS-SPME-GC-MS method provides a selective, sensitive, and reliable protocol
for the quantification of 2-tridecanone in plant matrices. The use of an internal standard and
SIM mode acquisition ensures high accuracy and precision, making this method suitable for
routine analysis in research and quality control laboratories. The presented workflow can be
adapted for the analysis of 2-tridecanone in other relevant sample matrices with appropriate
validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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